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Quantum-mechanical variable-composition evolutionary simulations predict a complex phase diagram for
the K-CI system at high pressures, with several novel stable compounds emerging that are not observed

under ambient conditions [1].

Predicted and Synthesized Novel Potassium Chlorides

The table below summarizes the key compounds predicted to be stable at high pressures, along with

experimental synthesis details for KCls [1].

Predicted Stability L. Experimental Synthesis
Compound Key Characteristics
Pressure Status
KCls Stable at ~1 atm (0 Contains exatic trichloride ions Synthesized at 40-70 GPa
K); synthesized at (Cls7); two polymorphs (>2000 K) in a diamond anvil
20-70 GPa synthesized [1]. cell (DAC) [1].
KsCl Predicted at high Exhibits 2D-metallic character; Not synthesized as of the
pressure part of the Kn+1CIn homolog 2016 study [1].
series [1].
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Predicted Stability o Experimental Synthesis
Compound Key Characteristics
Pressure Status
K2Cl Predicted at high A non-stoichiometric compound Not synthesized as of the
pressure that violates classical valence 2016 study [1].
rules [1].
KCl7 Stable above 225 Features positively charged Not synthesized as of the
GPa chlorine atoms, an unusual 2016 study [1].

electronic structure [1].

Experimental Protocol: High-Pressure Synthesis of

KCIz

The following methodology details the experimental synthesis of KCls, as conducted in the referenced

research [1].

¢ 1. Objective: To synthesize cubic (a-) and trigonal (3-) polymorphs of KClIs at high pressures.
e 2. Materials:

[e]

(o]

Potassium Chloride (KCI)
Molecular Chlorine (CI2)

e 3. Equipment:

o

o

[e]

Laser-heated Diamond Anvil Cell (DAC)
In-situ synchrotron X-ray Diffraction (XRD) setup
Confocal Raman spectroscopy system

e 4. Procedure:

[e]

o

o

Loading: Place a mixture of KC| and excess Clz into the sample chamber of a DAC.
Pressurization: Compress the sample to the target pressure range (20-70 GPa).

Laser Heating: Heat the pressurized sample with a laser to temperatures exceeding 2000 K to
overcome kinetic barriers and initiate the chemical reaction. This also promotes mixing as
chlorine melts and becomes highly diffusive.

In-situ Characterization: At pressure, use synchrotron XRD to obtain structural data and
Raman spectroscopy to collect vibrational data on the synthesized products.

Quenching & Analysis: Quench the high-temperature phases to room temperature and
continue characterization during decompression to observe phase transitions and stability
fields.

e 5, Key Findings:
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o B-KCIs: The trigonal polymorph (space group P31m) was identified as the most stable phase in

the 20-40 GPa range after laser heating.
o a-KCls: The cubic polymorph was obtained at higher pressures (40-70 GPa) and in larger
yields above 50-60 GPa.
o Decomposition: Upon decompression below 10 GPa, 3-KCls transforms into an unknown

structure before decomposing into KCI and Clz at near-ambient conditions.

Properties of Standard Potassium Chloride (KCI)

For context, the table below outlines key properties of standard potassium chloride, which contrast with the

exotic high-pressure phases [2] [3].

Property Value Condition / Note
Density 1.98 - 2.0 g/cm3 [2] [3]
Melting Point 769.8 - 780 °C Onset [2] [3]

Crystal Structure

Young's Modulus

Thermal Conductivity

Refractive Index

Light Transmission Range

Face-centered cubic (FCC)

28 GPa

6.5 W/m-K

1.6

0.21to 20 um

Rocksalt-type (B1) at ambient pressure [3]

[2]

[2]

[2]

[2]

Research Workflow and Logical Relationships

The discovery of novel potassium chlorides follows a structured workflow integrating theoretical prediction

and experimental validation, as illustrated below.
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Research workflow for novel potassium chlorides [1]

Key Implications of the Research
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The discovery of these exotic compounds has profound implications for chemistry and physics, challenging
long-held assumptions about chemical bonding and periodicity. The stability of compounds like K3Cl and
KCl7, which violate standard valence rules, demonstrates that high pressure can fundamentally alter
chemical behavior [1]. This expands the understanding of planetary interiors, where extreme pressures are

common, and opens new avenues for synthesizing materials with unique electronic and structural properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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